Cas no 921819-99-0 (Phenol, 4-[5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-3-yl]-)

• Product Name: Phenol, 4-[5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-3-yl]-
• CAS No: 921819-99-0
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• CID: 743067
• PubChem ID: 136229105
• Update Time: 2025-04-19

Phenol, 4-[5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 4-[5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-3-ylidene]cyclohexa-2,5-dien-1-one
• Phenol, 4-[5-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-3-yl]-
• DTXSID80841039
• 921819-99-0
• 4-[5-(3,4,5-Trimethoxyphenyl)-1,2,4-oxadiazol-3(2H)-ylidene]cyclohexa-2,5-dien-1-one

• Inchi： 1S/C17H16N2O5/c1-21-13-8-11(9-14(22-2)15(13)23-3)17-18-16(19-24-17)10-4-6-12(20)7-5-10/h4-9,20H,1-3H3
• InChI Key： DMSBLONOXIBOMA-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=C(C=2)OC)OC)OC)=NC(C2C=CC(=CC=2)O)=N1

Computed Properties

• Exact Mass: 328.10592162g/mol
• Monoisotopic Mass: 328.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.8Ų